![molecular formula C8H3F2NOS B3389417 3,5-Difluorobenzoyl isothiocyanate CAS No. 926227-83-0](/img/structure/B3389417.png)
3,5-Difluorobenzoyl isothiocyanate
Overview
Description
3,5-Difluorobenzoyl isothiocyanate is a chemical compound with the molecular formula C8H3F2NOS and a molecular weight of 199.18 . It is used for research and development purposes .
Synthesis Analysis
The synthesis of isothiocyanates has been a subject of interest in many studies . One common method involves the in situ generation of a dithiocarbamate salt from the amine substrate by reacting with CS2, followed by elimination to form the isothiocyanate product .Molecular Structure Analysis
The molecular structure of this compound consists of a benzoyl group (C6H5CO-) attached to an isothiocyanate group (-N=C=S) at the 3 and 5 positions of the benzene ring .Scientific Research Applications
Synthesis Applications
3,5-Difluorobenzoyl isothiocyanate is involved in various synthetic chemical reactions. For instance, Zhang et al. (2011) described its use in tandem reactions with 2-aminothiophenols or 2-aminophenols, conducted efficiently in water. This approach is significant for synthesizing structurally and pharmaceutically interesting compounds like 2-aminobenzothiazoles and 2-aminobenzoxazoles, noted for their high efficiency and environmentally benign solvent use (Zhang, Jia, Wang, & Fan, 2011).
Reactions with Biological Materials
The reactivity of isothiocyanates, including this compound, with biological materials is another area of interest. Ellman (1959) synthesized a water-soluble aromatic disulfide useful for determining sulfhydryl groups in biological materials, demonstrating the potential of isothiocyanates in biochemical applications (Ellman, 1959).
Structural Characterization and Quantum Chemical Calculations
Qiao et al. (2017) conducted a study involving isothiocyanates for the synthesis and structural characterization of thioureas. Their research included quantum chemical calculations, highlighting the significance of isothiocyanates in understanding molecular structures and interactions (Qiao et al., 2017).
Herbicidal Activity
In agricultural chemistry, isothiocyanates like this compound have been explored for their herbicidal properties. Hwang et al. (2005) synthesized a derivative that showed potent herbicidal activity against annual weeds, demonstrating the agricultural applications of such compounds (Hwang, Kim, Jeon, Hong, Song, & Cho, 2005).
Analytical Chemistry Applications
Isothiocyanates have also been used in analytical chemistry. Jastrzębska et al. (2018) employed 3,5-bis-(trifluoromethyl)phenyl isothiocyanate for the determination of biogenic amines in beverages by liquid chromatography-tandem mass spectrometry and nuclear magnetic resonance analysis. This demonstrates the versatility of isothiocyanates in analytical methodologies (Jastrzębska, Piasta, Krzemiński, & Szłyk, 2018).
Electronic Material Development
In the field of electronic materials, isothiocyanates have been instrumental. Li et al. (2009) researched the enhancement of spectral stability and efficiency in blue light-emitters by introducing isothiocyanate derivatives into polymer backbones, indicating their importance in the development of advanced electronic materials (Li, Wu, Zou, Ying, Yang, & Cao, 2009).
Mechanism of Action
Safety and Hazards
3,5-Difluorobenzoyl isothiocyanate is classified as a dangerous substance. It can cause severe skin burns and eye damage. Precautionary measures include not breathing in dust/fume/gas/mist/vapors/spray, washing face, hands, and any exposed skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
Properties
IUPAC Name |
3,5-difluorobenzoyl isothiocyanate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H3F2NOS/c9-6-1-5(2-7(10)3-6)8(12)11-4-13/h1-3H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDVOIVNOHLKKGA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1F)F)C(=O)N=C=S | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H3F2NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
926227-83-0 | |
Record name | 3,5-difluorobenzoyl isothiocyanate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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